Cas no 2228746-23-2 (5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one)

• Product Name: 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• CAS No: 2228746-23-2
• MF: C₁₀H₇F₄NO₂
• MW: 249.16169667244
• CID: 6092608
• PubChem ID: 165710826
• Update Time: 2025-10-25

5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one
• 5-[2-fluoro-4-(trifluoromethyl)phenyl]-1,3-oxazolidin-2-one
• 2228746-23-2
• EN300-1942802

• Inchi： 1S/C10H7F4NO2/c11-7-3-5(10(12,13)14)1-2-6(7)8-4-15-9(16)17-8/h1-3,8H,4H2,(H,15,16)
• InChI Key： HXILFVNIQLZADI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1C1CNC(=O)O1

Computed Properties

• Exact Mass: 249.04129111g/mol
• Monoisotopic Mass: 249.04129111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one

5-2-Fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2228746-23-2): A Comprehensive Overview

5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one (CAS No. 2228746-23-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a fluorine atom and a trifluoromethyl group imparts distinct chemical and biological properties, making it a valuable candidate for further investigation.

The structure of 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one is composed of a 1,3-oxazolidin-2-one ring attached to a substituted phenyl group. The fluorine atom at the 2-position and the trifluoromethyl group at the 4-position are critical for its biological activity and pharmacological properties. These substituents enhance the compound's lipophilicity and metabolic stability, which are essential for drug development.

Recent studies have highlighted the pharmacological activities of 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one. One notable area of research is its potential as an antiviral agent. In vitro assays have demonstrated that this compound exhibits significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

Another promising application of 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one is in the treatment of neurodegenerative diseases. Research has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. This makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one has also been studied for its pharmacokinetic properties. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects while minimizing adverse side effects.

The synthesis of 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-2-one involves several well-established chemical reactions. One common approach is to start with a fluoro-substituted phenylamine and react it with an appropriate electrophile to form the oxazolidinone ring. The trifluoromethyl group can be introduced via electrophilic aromatic substitution or other synthetic methods. The choice of synthetic route depends on factors such as yield, purity, and scalability.

To further explore the potential of 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidinone in clinical settings, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have shown that it is well-tolerated at various dose levels and exhibits a favorable safety profile.

In conclusion, 5-2-fluoro-4-(trifluoromethyl)phenyl-1,3-oxazolidin-one (CAS No. 2228746-23-2) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.